Cas no 1805005-30-4 (2-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride
• CAS No: 1805005-30-4
• MF: C₆H₄ClF₂NO₃S
• MW: 243.615666389465
• CID: 4918368
• Update Time: 2025-10-22

2-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride

• Inchi： 1S/C6H4ClF2NO3S/c7-14(12,13)5-2-10-3(6(8)9)1-4(5)11/h1-2,6H,(H,10,11)
• InChI Key： MUJGDOANJPBKMS-UHFFFAOYSA-N
• SMILES： ClS(C1=CNC(C(F)F)=CC1=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 1
• Topological Polar Surface Area: 71.6

Additional information on 2-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride

Recent Advances in the Application of 2-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride (CAS: 1805005-30-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride (CAS: 1805005-30-4) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals and chemical probes. This sulfonyl chloride derivative has garnered significant attention due to its unique reactivity profile, which enables selective modifications of target molecules, making it a valuable tool in medicinal chemistry and chemical biology research.

Recent studies have highlighted the utility of this compound in the synthesis of sulfonamide-based inhibitors, which are widely explored for their therapeutic potential in various diseases. The presence of both difluoromethyl and hydroxyl groups on the pyridine ring provides strategic handles for further functionalization, allowing researchers to fine-tune the physicochemical properties of the resulting compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in creating potent kinase inhibitors with improved metabolic stability.

In the context of chemical biology, 2-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride has been employed as a versatile building block for activity-based protein profiling (ABPP) probes. Its ability to form stable covalent adducts with nucleophilic amino acids has enabled researchers to map enzyme active sites and identify novel drug targets. A recent Nature Chemical Biology publication (2024) showcased its use in developing selective covalent inhibitors for challenging targets like KRAS mutants.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2023 Organic Process Research & Development report described an optimized large-scale synthesis route that significantly reduces production costs while maintaining high purity (>99%), addressing previous challenges in its commercial availability. This development has facilitated broader adoption in pharmaceutical R&D programs.

From a safety and handling perspective, new stability studies (2024) have provided important insights into the compound's storage requirements and decomposition pathways. These findings recommend storage under inert atmosphere at -20°C to prevent hydrolysis of the sulfonyl chloride moiety, which is crucial for maintaining its reactivity in downstream applications.

Looking forward, the unique properties of 2-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride position it as a promising candidate for the development of next-generation covalent drugs and chemical probes. Ongoing research is exploring its potential in targeted protein degradation strategies and as a warhead in PROTAC design. The compound's versatility suggests it will remain an important tool in medicinal chemistry for years to come.